Cas no 669088-56-6 ((1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol
• CAS No: 669088-56-6
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6032707
• PubChem ID: 78930933
• Update Time: 2025-05-20

(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4,5-trimethoxy-α-methyl-, (αS)-
• (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol
• 669088-56-6
• EN300-1868395
• AKOS017357996
• (S)-1-(3,4,5-Trimethoxyphenyl)ethan-1-ol
• CS-0266643

• Inchi： 1S/C11H16O4/c1-7(12)8-5-9(13-2)11(15-4)10(6-8)14-3/h5-7,12H,1-4H3/t7-/m0/s1
• InChI Key： IONRJSKJWDOGAY-ZETCQYMHSA-N
• SMILES： C1([C@H](C)O)=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 317.6±42.0 °C(Predicted)
• pka: 14.06±0.20(Predicted)

Additional information on (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol

Chemical Profile of (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol and Its Significance in Modern Research

CAS No. 669088-56-6 corresponds to the chiral compound (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol, a molecule that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its stereogenic center and aromatic substituents, presents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol consists of a benzene ring substituted with three methoxy groups at the 3', 4', and 5' positions, attached to an ethanol moiety via a chiral carbon. This configuration not only imparts specific electronic and steric properties but also allows for diverse interactions with biological targets. The presence of the stereocenter at the ethanol group is particularly significant, as it can influence the enantioselective binding to receptors and enzymes, a crucial factor in drug design.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical applications. The enantiomeric purity of (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol makes it an attractive candidate for further investigation. Studies have demonstrated that enantiopure compounds can exhibit distinct pharmacological profiles compared to their racemic counterparts, often leading to improved efficacy and reduced side effects. This has prompted researchers to explore synthetic routes that yield high enantiomeric excess (ee) for this compound.

The synthesis of (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol has been optimized through various methodologies, including asymmetric reduction and chiral resolution techniques. These approaches leverage the inherent stereoselectivity of catalysts and reagents to produce the desired enantiomer with high yield and purity. For instance, asymmetric hydrogenation using chiral ligands has been reported to be an efficient strategy for constructing the stereocenter in this molecule. Such advancements in synthetic chemistry have not only facilitated access to this compound but also provided insights into general principles applicable to other chiral molecules.

The biological activity of (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol has been explored in several preclinical studies. Its structural motif resembles that of naturally occurring phenolic compounds known for their antioxidant and anti-inflammatory properties. Preliminary in vitro assays have indicated that this compound exhibits inhibitory activity against various enzymes implicated in inflammatory pathways. Specifically, it has shown potential as an inhibitor of lipoxygenase and cyclooxygenase enzymes, which are key players in the production of pro-inflammatory mediators.

Moreover, the aromatic ring system of (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol suggests possible interactions with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs). PPARs are transcription factors involved in lipid metabolism and inflammation regulation, making them attractive targets for therapeutic intervention. By modulating PPAR activity, this compound could potentially influence metabolic pathways relevant to conditions such as obesity and type 2 diabetes. Further research is warranted to elucidate its mechanism of action and therapeutic potential.

The significance of (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol extends beyond its isolated biological activities. Its molecular framework serves as a versatile scaffold for structure-based drug design. By incorporating or modifying functional groups around the core structure, researchers can generate libraries of derivatives with tailored properties. This approach is particularly valuable in fragment-based drug discovery (FBDD), where small molecules are designed to interact with specific binding pockets on biological targets.

In conclusion, the compound identified by CAS No. 669088-56-6, namely (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its demonstrated biological activity make it a valuable tool for studying enzyme inhibition and receptor interaction. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics.